1H-Benzimidazole-2-butanoic acid, monohydrochloride

• IUPAC Name: 4-(1H-benzimidazol-2-yl)butanoic acid;hydrochloride
• InChI: InChI=1S/C11H12N2O2.ClH/c14-11(15)7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7H2,(H,12,13)(H,14,15);1H
• InChI Key: RFMDZDGNPJIXBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCCC(=O)O.Cl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

1H-Benzimidazole-2-butanoic acid, monohydrochloride is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Structural and Zwitterionic Form Analysis : 1H-Benzimidazole-2-carboxylic acid exhibits a unique structural form and crystallizes as a mono­hydrate. The organic molecule exists in a zwitterionic form (Krawczyk, Gdaniec, & Sa˛czewski, 2005).

• Antibacterial and Antifungal Activities : Derivatives of 1H-Benzimidazole-2-butanoic acid have been synthesized and found to exhibit significant antibacterial and antifungal activities. This includes activities against a range of bacteria and yeast-like fungi (Güneş & Cosar, 1992).

• Drug Design and Synthesis : Benzimidazoles serve as versatile scaffolds for experimental drug design. New series of benzimidazoles have been synthesized using innovative methods, showcasing the compound's versatility in drug development (Nikpassand & Pirdelzendeh, 2016).

• DNA Topoisomerase I Inhibition : Certain 1H-Benzimidazole derivatives are active inhibitors of type I DNA topoisomerases, a potential pathway for developing anticancer therapies (Alpan, Gunes, & Topçu, 2007).

• Corrosion Inhibition : Benzimidazole derivatives, including 1H-Benzimidazole, have been shown to effectively inhibit the corrosion of iron in acidic solutions, making them useful in industrial applications (Khaled, 2003).

• Antimicrobial Activity : Certain 1H-Benzimidazole derivatives have demonstrated considerable antimicrobial activity, highlighting their potential use in addressing infections (Salahuddin, Shaharyar, Mazumder, & Abdullah, 2017).

• Antioxidant and Cytotoxic Activities : Synthesized 1H-Benzimidazole derivatives have shown moderate antioxidant and cytotoxic activities, suggesting their potential in therapeutic applications (Poddar, Saqueeb, & Rahman, 2016).

• Antimicrobial and Antifungal Potential : Compounds synthesized from 1H-Benzimidazole derivatives have been evaluated for antimicrobial and antifungal activities against a variety of bacterial and yeast strains (Kopel et al., 2015).